Cas no 2229107-38-2 (3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2229107-38-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6100326
• PubChem ID: 165674911
• Update Time: 2025-06-13

3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine
• 2229107-38-2
• EN300-1779528

• Inchi： 1S/C13H19NO/c1-13(2,9-14)8-11-5-3-4-10-6-7-15-12(10)11/h3-5H,6-9,14H2,1-2H3
• InChI Key： NCCOWLCIXWZOQR-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)CC(C)(C)CN

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine

Introduction to 3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine (CAS No. 2229107-38-2)

3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 2229107-38-2, features a fused heterocyclic system with a benzofuran core, which is appended to a tertiary amine substituent. The presence of a dimethylpropan-1-amine moiety suggests potential for favorable pharmacokinetic properties, including improved solubility and metabolic stability. Such structural motifs are often explored in the development of bioactive molecules due to their ability to modulate biological targets with high selectivity.

The benzofuran scaffold is a privileged structure in drug discovery, known for its versatility in interacting with biological receptors. Specifically, the 7-hydroxybenzofuran derivative serves as a key pharmacophore in several pharmacological contexts. Recent studies have highlighted the importance of benzofuran derivatives in the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. The amine functional group in 3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine provides a site for further derivatization, enabling the exploration of diverse chemical space for optimizing biological activity.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The dimethylpropan-1-amine side chain not only enhances lipophilicity but also introduces steric hindrance that can be fine-tuned to improve binding affinity to target proteins. In recent years, computational modeling and virtual screening have been instrumental in identifying novel scaffolds like this one. The combination of experimental validation and computational predictions has accelerated the discovery pipeline for small-molecule drugs.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex heterocycles such as 3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine. Techniques like transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the benzofuran core with high enantioselectivity. These synthetic strategies are critical for producing enantiomerically pure compounds, which are often required to achieve optimal pharmacological profiles.

The biological activity of 3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine has been preliminarily investigated in several in vitro assays. Initial studies suggest that this compound exhibits modest affinity for certain G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The exact receptor binding profile remains under investigation, but the preliminary data are promising enough to warrant further exploration.

In the context of drug development, the synthesis and characterization of analogs derived from 3-(2,3-dihydro-1-benzofuran-7-yl)-2,2-dimethylpropan-1-amine represent an important step toward identifying lead compounds. By systematically modifying substituents on the benzofuran ring or the amine side chain, researchers can generate libraries of compounds with tailored properties. Such libraries are then screened using high-throughput techniques to identify molecules with enhanced potency and selectivity.

The role of computational chemistry in optimizing lead compounds cannot be overstated. Molecular docking simulations have been used to predict binding modes of 3-(2,3-dihydro-1-benzofuran-7-yi l)-2,2-dimethylpropan -1 -amine with various biological targets. These simulations provide insights into how structural modifications might improve binding affinity and reduce off-target effects. By integrating experimental data with computational predictions, researchers can design more effective drug candidates.

The future direction of research on 3-(2,3-dihydro -1 -benzofuran -7 -yl)- 22 dimethylpropan - 1 - amine (CAS No. 2229107 -38 - 22) will likely focus on exploring its potential as an intermediate in more complex synthetic pathways. Additionally, Investigating its pharmacological effects in vivo will be crucial for understanding its therapeutic relevance. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications.